N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C21H20N2O6S2/c1-14-12-15(5-10-18(14)23(25)26)21(24)22-13-20(19-4-3-11-30-19)31(27,28)17-8-6-16(29-2)7-9-17/h3-12,20H,13H2,1-2H3,(H,22,24)
• InChI Key: ZXSWOXUEEUVHBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C21H20N2O6S2
• Molecular Weight: 460.5 g/mol

Description

N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-3-methyl-4-nitrobenzamide is a useful research compound. Its molecular formula is C21H20N2O6S2 and its molecular weight is 460.52. The purity is usually 95%.
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Scientific Research Applications

Radiolabeling for Imaging

A study involved the development of radiolabelled, nonpeptide angiotensin II antagonists, demonstrating their utility in angiotensin II, AT1 receptor imaging. This research highlights the potential of such compounds in medical diagnostics and research, enabling detailed visualization of biological processes at the molecular level (Hamill et al., 1996).

Antibacterial Properties

Research on the synthesis and evaluation of derivatives for antibacterial activity showcased the potential of these compounds against bacterial strains, with specific derivatives showing promising minimum inhibitory concentration (MIC) values. This suggests their application in developing new antibacterial agents (Ravichandiran, Premnath, & Vasanthkumar, 2015).

Quality Control of Anticonvulsants

A study on quality control methods for promising anticonvulsants among derivatives of 1,3,4-thiadiazole indicated high anticonvulsive activity, emphasizing the importance of these compounds in pharmaceutical development and ensuring medication safety and efficacy (Sych et al., 2018).

Synthesis Methods

Research on the synthesis of nanoparticles and nanocrystals from related compounds explored their characterization and potential applications. This work highlights the role of these compounds in advancing materials science, particularly in developing new materials with specific electronic, optical, or mechanical properties (Saeed et al., 2013).

Nanoparticle Formation

The formation of nanoparticles from nickel(II) complexes of related compounds has been studied, showing their utility in creating nanocrystals through thermolysis. This research opens pathways for using these compounds in nanotechnology, including drug delivery systems and diagnostic tools (Saeed et al., 2013).